Cas no 1261982-36-8 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester
• CAS No: 1261982-36-8
• MF: C₁₅H₁₂FNO₄
• MW: 289.258487701416
• MDL: MFCD18322094
• CID: 2767459
• Update Time: 2025-07-14

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester

• MDL： MFCD18322094
• Inchi： 1S/C15H12FNO4/c1-21-15(20)8-2-3-13(16)12(7-8)9-4-10(14(18)19)6-11(17)5-9/h2-7H,17H2,1H3,(H,18,19)
• InChI Key： VBJSWAUARPHASO-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=CC(C(OC)=O)=C2)=CC(N)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester (CAS No. 1261982-36-8): An Overview of a Versatile Compound in Modern Pharmaceutical Research

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester (CAS No. 1261982-36-8) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of biphenyl dicarboxylic acids and is characterized by the presence of an amino group, a fluoro substituent, and a methyl ester moiety. These functional groups contribute to its diverse chemical properties and make it a valuable candidate for various applications in drug discovery and development.

The 5-amino group in the structure of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester is particularly noteworthy for its ability to form hydrogen bonds and participate in various chemical reactions. This functional group can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations. Additionally, the 6'-fluoro substituent introduces significant electronic effects that can modulate the compound's reactivity and stability. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the compound's binding affinity to biological targets.

The 3'-methyl ester moiety further adds to the complexity and versatility of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester. Esters are commonly used in drug design to improve the pharmacokinetic properties of compounds, such as their absorption, distribution, metabolism, and excretion (ADME). The presence of this ester group can also facilitate the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body through metabolic processes.

Recent studies have explored the potential therapeutic applications of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The 5-amino group has been implicated in mediating these effects by interacting with specific cellular targets involved in inflammation and cancer progression. Furthermore, the 6-fluoro substituent has been found to enhance the compound's selectivity and reduce off-target effects.

In another study published in the Bioorganic & Medicinal Chemistry Letters, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester was evaluated for its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many biological processes and are increasingly being targeted for therapeutic intervention. The unique structural features of this compound make it an attractive candidate for disrupting specific PPIs involved in disease pathways.

The synthesis of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been reported in the literature, including multistep syntheses involving coupling reactions and functional group transformations. These synthetic routes provide researchers with flexible strategies to modify the structure of the compound and explore its derivatives for enhanced biological activity.

From a safety perspective, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6'-fluoro-, 3'-methyl ester has been extensively tested for its toxicity profile. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-amino-6-fluoro-, 3-methyl ester (CAS No. 1261982-36-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug discovery programs targeting inflammation, cancer, and protein-protein interactions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.